Prostaglandin E1-d4
Prostaglandin E1-d4
Prostaglandin E1-d4 (PGE1-d4) contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of PGE1 by GC- or LC-mass spectrometry. PGE1 is the theoretical cyclooxygenase metabolite of dihomo-γ-linolenic acid (DGLA), but it is virtually undetectable in the plasma of normal humans or other animals. Its pharmacology includes vasodilation, hypotension, and anti-platelet activities. The IC50 of PGE1 for the inhibition of ADP-induced human platelet aggregation is 40 nM. The vasorelaxant and anti-hypertensive effects of PGE1 are used to treat male erectile dysfunction and to provide emergency vasodilation of the patent ductus arteriosus in infants whose cardiac anomalies require pulmonary shunting for survival. In human males, the intracavernosal effective dose range for PGE1 is 2 to 80 µg, and the transurethral range is 125 to 1,000 µg.
Brand Name:
Vulcanchem
CAS No.:
211105-33-8
VCID:
VC0136043
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,19+/m0/s1/i5D2,8D2
SMILES:
CCCCCC(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
358.511
Prostaglandin E1-d4
CAS No.: 211105-33-8
Reference Standards
VCID: VC0136043
Molecular Formula: C20H34O5
Molecular Weight: 358.511
| CAS No. | 211105-33-8 |
|---|---|
| Product Name | Prostaglandin E1-d4 |
| Molecular Formula | C20H34O5 |
| Molecular Weight | 358.511 |
| IUPAC Name | 3,3,4,4-tetradeuterio-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,19+/m0/s1/i5D2,8D2 |
| Standard InChIKey | GMVPRGQOIOIIMI-HKEIXBCBSA-N |
| SMILES | CCCCCC(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d4)A solution in methyl acetate |
| Description | Prostaglandin E1-d4 (PGE1-d4) contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of PGE1 by GC- or LC-mass spectrometry. PGE1 is the theoretical cyclooxygenase metabolite of dihomo-γ-linolenic acid (DGLA), but it is virtually undetectable in the plasma of normal humans or other animals. Its pharmacology includes vasodilation, hypotension, and anti-platelet activities. The IC50 of PGE1 for the inhibition of ADP-induced human platelet aggregation is 40 nM. The vasorelaxant and anti-hypertensive effects of PGE1 are used to treat male erectile dysfunction and to provide emergency vasodilation of the patent ductus arteriosus in infants whose cardiac anomalies require pulmonary shunting for survival. In human males, the intracavernosal effective dose range for PGE1 is 2 to 80 µg, and the transurethral range is 125 to 1,000 µg. |
| Synonyms | (11α,13E,15S)-11,15-Dihydroxy-9-oxoprost-13-en-1-oic Acid-d4; 3-Hydroxy-2-(3-hydroxy-1-octenyl)-5-oxo-cyclopentaneheptanoic Acid-d4; Alprostadil-d4; Alprox TD-d4; Caveject-d4; Liprostin-d4; ONO 1608-d4; PGE1-d4; Palux-d4; Prostandin-d4; Minprog-d4; |
| PubChem Compound | 71751857 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume